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Compound of Interest

Compound Name: (R)-UT-155

Cat. No.: B10800621

Get Quote

\\

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of (R)-UT-155, a selective androgen receptor degrader (SARD). The information
is intended to ensure the accurate and effective use of this compound in pre-clinical research
and drug development settings.

Data Presentation
Table 1: Properties and Solubility of (R)-UT-155
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Property Value Source
Molecular Formula C20H15F4N30:2 [1]
Molecular Weight 405.35 g/mol [1]
CAS Number 2031161-54-1 [1]
Appearance Solid powder [1]
Solubility in DMSO 100 mg/r_nL (_246'70 M) 2]
(ultrasonication recommended)
Solubility in Water < 0.1 mg/mL (insoluble) [3]

Purity >98%

[1]

Table 2: Recommended Storage Conditions for (R)-UT-

155

Storage )

Form Shelf Life Source
Temperature

Powder -20°C 3 years [2]

4°C 2 years [2]

Stock Solution (in
-80°C 6 months [2][4]

DMSO)

-20°C 1 month [2][4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM (R)-UT-155 Stock

Solution in DMSO

Materials:

e (R)-UT-155 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), newly opened[2][5]
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Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Allow the vial of (R)-UT-155 powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of (R)-UT-155 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.05
mg of (R)-UT-155.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed powder. To continue the example, add 1 mL of DMSO to the 4.05 mg of (R)-UT-155.

Mixing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication: Place the vial in an ultrasonic bath for 10-15 minutes to ensure complete
dissolution, as recommended.[3] Visually inspect the solution to confirm that no particulates
are present.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.[2]

[4]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[2][4]

Visualizations
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Caption: Workflow for preparing (R)-UT-155 stock solution.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b10800621/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-r-ut-155-stock-solution-preparation
https://www.benchchem.com/product/b10800621/docs?utm_src=pdf-body#application-notes-and-protocols-for-r-ut-155-stock-solution-preparation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800621?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(R)-UT-155 is a selective androgen receptor (AR) degrader (SARD).[1][2] It functions by
binding to the androgen receptor, which leads to the degradation of both wild-type and splice
variant isoforms of the AR.[6] This mechanism is particularly relevant in the context of
castration-resistant prostate cancer, where AR signaling remains a key driver of tumor growth.
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Caption: Mechanism of action of (R)-UT-155 on the Androgen Receptor signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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